Cas no 33358-35-9 (Benzene, 4-methyl-2-nitro-1-(phenylthio)-)

Benzene, 4-methyl-2-nitro-1-(phenylthio)- structure
33358-35-9 structure
Product Name:Benzene, 4-methyl-2-nitro-1-(phenylthio)-
CAS No:33358-35-9
MF:C13H11NO2S
MW:245.296941995621
CID:1456984
Update Time:2024-08-23

Benzene, 4-methyl-2-nitro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-methyl-2-nitro-1-(phenylthio)-
    • (4-methyl-2-nitro-phenyl)-phenylsulfide
    • Inchi: 1S/C13H11NO2S/c1-10-7-8-13(12(9-10)14(15)16)17-11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: ICCSLSCIARPTNV-UHFFFAOYSA-N
    • SMILES: C1(SC2=CC=CC=C2)=CC=C(C)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 245.05113
  • Monoisotopic Mass: 245.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 367.5±30.0 °C(Predicted)
  • PSA: 43.14
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